Cas no 75328-55-1 (Bicyclo[3.1.1]heptane-1,5-dicarboxylic acid)

• Product Name: Bicyclo[3.1.1]heptane-1,5-dicarboxylic acid
• CAS No: 75328-55-1
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• MDL: MFCD20638769
• CID: 1773229
• PubChem ID: 12617793
• Update Time: 2025-04-21

Bicyclo[3.1.1]heptane-1,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptane-1,5-dicarboxylic acid
• AKOS032961160
• MFCD20638769
• DTXSID201260788
• CS-0092036
• bicyclo[3.1.1]heptane-1,5-dicarboxylicacid
• SY322652
• D75299
• SCHEMBL4442908
• PS-17704
• 75328-55-1

• MDL： MFCD20638769
• Inchi： 1S/C9H12O4/c10-6(11)8-2-1-3-9(4-8,5-8)7(12)13/h1-5H2,(H,10,11)(H,12,13)
• InChI Key： IBPVKFGWWIKOBR-UHFFFAOYSA-N
• SMILES： OC(C12CCCC(C(=O)O)(C1)C2)=O

Computed Properties

• Exact Mass: 184.07356
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives